2-methoxy-N-(3-methylcyclopentyl)pyridin-3-amine

• Molecular Formula: C12H18N2O
• Molecular Weight: 206.28 g/mol
• IUPAC Name: 2-methoxy-N-(3-methylcyclopentyl)pyridin-3-amine
• InChI: InChI=1S/C12H18N2O/c1-9-5-6-10(8-9)14-11-4-3-7-13-12(11)15-2/h3-4,7,9-10,14H,5-6,8H2,1-2H3
• InChI Key: YCWIEWRWABPTGS-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(C1)NC2=C(N=CC=C2)OC

Description

2-Methoxy-N-(3-methylcyclopentyl)pyridin-3-amine is a substituted pyridine derivative featuring a methoxy group at the 2-position of the pyridine ring and a 3-methylcyclopentylamine substituent at the 3-position. This compound is synthesized via iron-catalyzed methods (General Procedure A), yielding a colorless oil with a molecular weight of 207.1492 g/mol (C₁₂H₁₉N₂O) . Key spectral data include:

• ¹H NMR: δ 7.43 (dd, J = 4.8, 1.2 Hz), 6.84 (dd, J = 7.8, 1.8 Hz), 6.71 (dd, J = 7.8, 4.8 Hz), and 1.40 (s, 3H) ppm.
• ¹³C NMR: δ 153.0 (C-O), 131.9 (pyridine C), and 24.6 (cyclopentyl CH₃) ppm.
• HRMS: m/z 207.1496 ([M+H]⁺) .

Preparation Methods

The synthesis of 2-methoxy-N-(3-methylcyclopentyl)pyridin-3-amine typically involves the reaction of 2-methoxypyridine with 3-methylcyclopentylamine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product . Industrial production methods may involve optimizing reaction conditions such as temperature, pressure, and reaction time to maximize yield and purity.

Chemical Reactions Analysis

2-Methoxy-N-(3-methylcyclopentyl)pyridin-3-amine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide. The major products formed from oxidation reactions depend on the specific conditions used.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride. These reactions typically result in the formation of reduced derivatives of the compound.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Scientific Research Applications

2-Methoxy-N-(3-methylcyclopentyl)pyridin-3-amine has several scientific research applications, including:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the development of new materials and as an intermediate in the production of agrochemicals.

Mechanism of Action

The mechanism of action of 2-methoxy-N-(3-methylcyclopentyl)pyridin-3-amine involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Substituent Position Variations on Cyclopentyl Derivatives

2-Methoxy-N-(1-methylcyclopentyl)pyridin-3-amine (7.124)

• Structure : Methyl group at the 1-position of the cyclopentyl ring.
• Synthesis : Similar iron-catalyzed method (54% yield).
• Physical Properties : Colorless oil, identical molecular weight (207.1492 g/mol) .

2-Methoxy-N-(2-methylcyclopentyl)pyridin-3-amine

• Status : Discontinued product (CymitQuimica) .
• Relevance : Highlights the synthetic exploration of methyl positioning, though data on physical/chemical properties are unavailable.

Heterocyclic and Aromatic Substituents

2-Methoxy-N-(pyridin-3-yl)pyridin-3-amine (3aq)

• Structure : Pyridin-3-yl substituent instead of cyclopentyl.
• Physical State : Yellow solid (mp 67–68°C) vs. oil for cyclopentyl analogs.
• Yield : 45% via Buchwald-Hartwig-type coupling .
• Implications : Aromatic substituents may enhance π-π stacking interactions, increasing crystallinity (solid vs. oil).

2-Methoxy-N-(1,2,3-thiadiazol-4-ylmethyl)pyridin-3-amine

• Structure : Thiadiazole heterocycle appended via a methyl linker.
• Molecular Weight : 222.27 g/mol (C₉H₁₀N₄OS) .
• Relevance : Thiadiazole’s electron-withdrawing nature may reduce basicity of the amine compared to cyclopentyl derivatives.

Alkyl and Aromatic Amine Derivatives

N-(3-Methoxybenzyl)-3-methylpyridin-2-amine

• Structure : Methoxybenzyl group instead of cyclopentyl.
• Molecular Weight : 228.29 g/mol .

N-[(3-Nitrophenyl)methyl]pyridin-3-amine

• Structure : Nitrobenzyl substituent.
• Molecular Weight : 229.23 g/mol .
• Key Feature : Nitro groups introduce strong electron-withdrawing effects, altering electronic properties of the pyridine ring.

Observations :

• Pd-catalyzed methods (e.g., Buchwald-Hartwig) often achieve higher yields for aromatic amines (84% for 4-methoxyphenyl derivative) .
• Iron-catalyzed synthesis for cyclopentyl derivatives shows moderate yields (54%), likely due to steric hindrance .

Spectral and Physicochemical Comparisons

Compound	Physical State	¹H NMR δ (Key Peaks)	¹³C NMR δ (Key Peaks)
2-Methoxy-N-(3-methylcyclopentyl)pyridin-3-amine	Oil	7.43 (dd), 6.84 (dd), 1.40 (s, CH₃)	153.0 (C-O), 24.6 (CH₃)
2-Methoxy-N-(pyridin-3-yl)pyridin-3-amine	Solid	Not reported	Not reported
N-(3-Methoxybenzyl)-3-methylpyridin-2-amine	Not reported	Not reported	Not reported

Key Trends :

• Cyclopentyl derivatives remain oils, while aromatic analogs (e.g., pyridin-3-yl) crystallize as solids.
• Methoxy and methyl groups in cyclopentyl derivatives produce distinct NMR shifts for CH₃ (δ ~1.40 ppm) and pyridine protons (δ 6.71–7.43 ppm) .

Biological Activity

2-Methoxy-N-(3-methylcyclopentyl)pyridin-3-amine is a pyridine derivative that has garnered attention in medicinal chemistry for its potential biological activities. This compound features a methoxy group and a 3-methylcyclopentyl substituent, which may influence its pharmacological properties. Understanding the biological activity of this compound involves exploring its mechanisms of action, therapeutic potential, and structure-activity relationships (SAR).

Chemical Structure and Properties

The molecular formula for 2-methoxy-N-(3-methylcyclopentyl)pyridin-3-amine is C13H17N2O. The structural characteristics include:

• Pyridine Ring : A six-membered aromatic ring containing one nitrogen atom.
• Methoxy Group : Located at the 2-position, which may enhance lipophilicity and bioavailability.
• Cyclopentyl Substituent : A five-membered carbon ring that can affect the compound's interaction with biological targets.

The biological activity of 2-methoxy-N-(3-methylcyclopentyl)pyridin-3-amine can be attributed to its interaction with various biological targets:

• Receptor Modulation : Similar compounds have been studied as modulators of metabotropic glutamate receptors (mGluRs), which are involved in neurotransmission and can influence conditions such as anxiety and depression .
• Antiviral Activity : The compound's structural analogs have shown promise in inhibiting viral replication, particularly against enveloped viruses like Ebola and Lassa fever . This suggests that 2-methoxy-N-(3-methylcyclopentyl)pyridin-3-amine may also exhibit antiviral properties.

Structure-Activity Relationships (SAR)

The SAR studies indicate that modifications to the pyridine ring and substituents significantly impact biological activity. For instance, the presence of the methoxy group enhances the compound's potency in receptor binding assays . Additionally, the cyclopentyl group contributes to the selectivity of the compound for specific targets compared to other pyridine derivatives.

Case Studies and Research Findings

Several studies have explored related compounds, providing insights into the potential applications of 2-methoxy-N-(3-methylcyclopentyl)pyridin-3-amine:

• Antiviral Profiling : Research on similar pyridine derivatives has demonstrated significant antiviral activity against SARS-CoV-2, suggesting that structural features akin to those in 2-methoxy-N-(3-methylcyclopentyl)pyridin-3-amine could lead to effective antiviral agents .

  Compound	Target	Activity
  PF-00835231	SARS-CoV-2 Mpro	Potent inhibitor
  PF-07304814	SARS-CoV-2 Mpro	Clinical trials underway

• Neuropharmacology : Compounds with similar structures have been investigated for their effects on neurotransmitter systems, particularly in modulating glutamate signaling pathways . These findings suggest potential applications in treating neurological disorders.

Q & A

Q. Basic

• 1H/13C NMR : Methoxy protons appear as singlets at δ 3.7–3.9 ppm, while pyridin-3-amine protons show deshielded signals at δ 7.5–8.5 ppm .
• HRMS : Confirm molecular weight (e.g., [M+H]+ calculated for C13H21N2O2: 237.1603) with <2 ppm error .
• FTIR : Look for N-H stretches (3198–3298 cm⁻¹) and C-O-C bends (1261–1229 cm⁻¹) .

How can crystallographic refinement challenges (e.g., anisotropic displacement, disorder) be addressed for this compound?

Q. Advanced

• Use SHELXL for refinement, applying ISOR and DELU constraints to model anisotropic displacement of the cyclopentyl group .
• For disorder, apply PART instructions and refine occupancy factors. Validate with PLATON (e.g., ADDSYM) to detect missed symmetry .
• Report data-to-parameter ratios >10:1 to ensure reliability .

What strategies resolve contradictions between computational and experimental NMR chemical shifts?

Q. Advanced

• Re-optimize the density functional theory (DFT) geometry (e.g., B3LYP/6-311+G(d,p)) using explicit solvent models (e.g., DMSO in SMD) .
• Check for tautomerism (e.g., amine-imine equilibria) using variable-temperature NMR .
• Cross-validate with HSQC/HMBC to confirm carbon-proton correlations .

How does steric hindrance from the 3-methylcyclopentyl group impact biological activity assays?

Q. Advanced

• Perform molecular docking (e.g., AutoDock Vina) to assess binding pocket compatibility. Compare with co-crystal structures (e.g., PDB 6S2K for Menin inhibitors) .
• Use surface plasmon resonance (SPR) to measure binding kinetics (KD). A bulky cyclopentyl group may reduce kon but improve selectivity .

What validation protocols ensure structural integrity in synthetic batches?

Q. Basic

• HPLC purity : ≥95% by C18 column (ACN/H2O + 0.1% TFA).
• Elemental analysis : %C, %H, %N within ±0.4% of theoretical values.
• Mp consistency : Compare with literature (e.g., 104–107°C for cyclopentyl derivatives ).

How to troubleshoot low yields in copper-catalyzed amination steps?

Q. Advanced

• Screen ligands (e.g., 1,10-phenanthroline) to stabilize Cu(I) intermediates .
• Use microwave irradiation (e.g., 150°C, 30 min) to accelerate reaction kinetics .
• Replace DMSO with DMF to reduce copper aggregation .

What computational tools predict metabolic stability of this compound?

Q. Advanced

• SwissADME : Predict CYP450 metabolism sites (e.g., methoxy demethylation).
• Meteor Nexus : Simulate Phase I/II metabolites. The cyclopentyl group may reduce glucuronidation due to steric effects .

How to design SAR studies for pyridin-3-amine derivatives targeting enzyme inhibition?

Q. Advanced

• Synthesize analogs with varied substituents (e.g., 4-methoxy, 5-nitro) and test IC50 against target enzymes (e.g., COX-2) .
• Perform molecular dynamics simulations (e.g., GROMACS) to correlate ligand flexibility with binding entropy .